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Compound of Interest

Compound Name: Acetanilide, 2',6'-dibromo-

CAS No.: 33098-80-5

Cat. No.: B12289835

Get Quote

Strategic Profile & Molecular Architecture
Acetanilide, 2',6'-dibromo- (N-(2,6-dibromophenyl)acetamide) represents a specialized class

of sterically hindered amides. Unlike its para-substituted counterparts, this molecule features

bromine atoms occupying both ortho positions relative to the acetamido group. This structural

arrangement imposes significant restricted rotation around the N-C(phenyl) bond, making it a

valuable model for studying atropisomerism and a critical intermediate in the synthesis of

sterically congested ligands (e.g., N-heterocyclic carbenes) and pharmaceuticals.
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Parameter Specification

CAS Registry Number 33098-80-5

IUPAC Name N-(2,6-dibromophenyl)acetamide

Molecular Formula C₈H₇Br₂NO

Molecular Weight 292.96 g/mol

SMILES CC(=O)NC1=C(Br)C=CC=C1Br

Appearance White to off-white crystalline solid

Structural Visualization
The following diagram illustrates the steric environment of the molecule, highlighting the

"blocking" effect of the ortho-bromine atoms which prevents planar conformation and protects

the amide nitrogen.
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Figure 1: Structural logic of 2',6'-dibromoacetanilide, emphasizing the steric hindrance imposed

by bromine atoms.

Physicochemical Specifications
The following data aggregates calculated and experimental values. Researchers should verify

melting points experimentally as purity levels significantly impact thermal properties of
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halogenated acetanilides.

Property Value / Description Notes

Melting Point >160 °C (Predicted/Analogous)

Significantly higher than 2,6-

dibromoaniline (~80-82°C) due

to H-bonding.

Solubility (Water) Insoluble
Hydrophobic character

dominates.

Solubility (Organic)
Soluble in DMSO, DMF, hot

Ethanol

Recrystallization typically

performed in EtOH/H₂O.

pKa (Conjugate Acid) ~ -1.5 to -2.0

The amide nitrogen is non-

basic due to resonance and

electron-withdrawing Br atoms.

H-Bond Donor 1 (Amide NH) Sterically shielded.

Synthetic Architecture
The Regioselectivity Challenge
A common pitfall in synthesizing CAS 33098-80-5 is the attempt to directly brominate

acetanilide.

Direct Bromination: Reacting acetanilide with Br₂ predominantly yields 4-bromoacetanilide

(para) or 2,4-dibromoacetanilide. The steric bulk of the acetyl group discourages attack at

the ortho positions, and the para position is electronically favored.[1]

Correct Pathway: The synthesis must proceed via the acetylation of the pre-halogenated

aniline (2,6-dibromoaniline).

Synthesis Workflow
The most robust route involves the acetylation of 2,6-dibromoaniline. If 2,6-dibromoaniline is

not commercially available, it is synthesized from sulfanilamide to block the para-position,

followed by desulfonation.
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Figure 2: Retrosynthetic pathway ensuring 2,6-regioselectivity.

Experimental Protocols
Protocol A: Acetylation of 2,6-Dibromoaniline
This protocol assumes possession of 2,6-dibromoaniline.[2] Due to the steric hindrance of the

amine nitrogens flanked by two bromine atoms, vigorous acetylation conditions are required

compared to unhindered anilines.
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Reagents:

2,6-Dibromoaniline (1.0 eq)

Acetic Anhydride (excess, ~5-10 eq)

Glacial Acetic Acid (solvent) or Pyridine (catalyst/solvent)

Conc. H₂SO₄ (catalytic, optional for sluggish reactions)

Methodology:

Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2,6-

dibromoaniline in glacial acetic acid (approx. 5 mL per gram of amine).

Addition: Add Acetic Anhydride (5 equivalents). If the reaction is slow, add 2-3 drops of

concentrated H₂SO₄ as a catalyst.

Reflux: Attach a reflux condenser and heat the mixture to reflux (approx. 120-130°C) for 2–4

hours. Note: Monitoring by TLC is essential as steric hindrance slows nucleophilic attack.

Quench: Allow the mixture to cool to room temperature. Pour the reaction mixture slowly into

crushed ice (approx. 10x volume) with vigorous stirring.

Precipitation: The product should precipitate as a solid. Stir for 30 minutes to ensure

hydrolysis of excess acetic anhydride.

Filtration: Filter the solid under vacuum. Wash copiously with cold water to remove acid

traces.

Purification: Recrystallize from hot Ethanol or an Ethanol/Water mixture.

Drying: Dry in a vacuum oven at 50°C.

Characterization (Self-Validation)
To confirm the identity of the product and rule out the 2,4-isomer, utilize ¹H NMR.

¹H NMR (DMSO-d₆ or CDCl₃):
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δ ~2.0-2.2 ppm (3H, s): Acetyl methyl group.

δ ~7.0-7.2 ppm (1H, t): Para-proton (H-4).

δ ~7.5-7.7 ppm (2H, d): Meta-protons (H-3, H-5). Note: The doublet/triplet pattern

indicates symmetry, confirming the 2,6-substitution. A 2,4-substitution would show three

distinct aromatic signals.

δ ~9.5-10.0 ppm (1H, br s): Amide NH. (Shifted downfield due to H-bonding and electron

withdrawal).

Applications & Reactivity
Palladium-Catalyzed Coupling (Suzuki/Heck)
While the 2,6-dibromo positions are hindered, they are active in palladium-catalyzed cross-

coupling reactions. This molecule serves as a precursor for synthesizing meta-terphenyl

derivatives or sterically bulky biaryl ligands used in catalysis.

Hydrolysis Studies
The compound is often used to study the "Ortho Effect" in hydrolysis rates. The bulky bromine

atoms shield the carbonyl carbon from nucleophilic attack, making 2',6'-dibromoacetanilide

significantly more resistant to hydrolysis (both acidic and basic) compared to unsubstituted

acetanilide.

Safety & Handling (MSDS Highlights)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Handling: Use in a fume hood. Avoid dust generation. The compound is halogenated and

may release toxic bromide fumes upon thermal decomposition.

Storage: Store at room temperature, dry, and away from strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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